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Compound of Interest

Compound Name: Ammonium hexachloroiridate(IV)

Cat. No.: B093052 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potentially hazardous materials like Ammonium
hexachloroiridate(IV). This guide provides essential, immediate safety and logistical

information, including detailed operational and disposal plans, to foster a secure research

environment.

Ammonium hexachloroiridate(IV), a black-red powder, is a chemical compound that requires

careful handling due to its potential health hazards.[1] It may be harmful if swallowed, and can

cause irritation to the eyes, skin, and respiratory tract.[1][2] The toxicological properties of this

material have not been fully investigated, warranting a cautious approach.[1]

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Ammonium hexachloroiridate(IV), a comprehensive selection of personal

protective equipment is mandatory to prevent exposure.
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PPE Category Specification Standard Compliance

Eye/Face Protection
Chemical safety goggles or a

face shield.

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves prior to use.[1][2]

Regulation (EU) 2016/425 and

the standard EN 374.[2]

Body Protection

Appropriate protective clothing

to prevent skin exposure.[1] A

lab coat is the minimum

requirement.

N/A

Respiratory Protection

A NIOSH-approved respirator

is necessary if workplace

conditions warrant its use,

such as when generating dust.

[1][2] For nuisance exposures,

a type P95 (US) or type P1

(EU EN 143) particle respirator

can be used. For higher-level

protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[2]

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 or European

Standard EN 149.[1]

Experimental Protocols: A Step-by-Step Approach
to Safe Handling
Adherence to a strict protocol is crucial to minimize risks associated with handling Ammonium
hexachloroiridate(IV).

1. Engineering Controls:

Always work in a well-ventilated area.[1]
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Use a chemical fume hood to keep airborne concentrations low.[1][3]

Ensure that an eyewash station and a safety shower are readily accessible.[1]

2. Handling Procedures:

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe in the dust.[4][5]

Wash hands thoroughly after handling the material.[1][2]

Do not eat, drink, or smoke in the work area.[2][4]

Keep the container tightly closed when not in use.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep the container tightly closed.[1][2]

Store away from incompatible substances such as strong oxidizing agents.[1]

Emergency and Disposal Plans: Preparedness and
Responsibility
In the event of an emergency, immediate and appropriate action is critical. Likewise, the

responsible disposal of chemical waste is a fundamental aspect of laboratory safety and

environmental protection.

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get immediate medical

attention.[1]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical aid.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Get immediate

medical attention.[1]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[1]

Spill and Leak Cleanup:

Clean up spills immediately, observing all safety precautions.[1]

Use appropriate personal protective equipment.[1]

Sweep up the material and place it into a suitable, closed container for disposal.[1][2]

Avoid generating dusty conditions.[1]

Ensure adequate ventilation.[1]

Waste Disposal Plan:

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state

and local regulations.[1]
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One approved method of disposal is to offer surplus and non-recyclable solutions to a

licensed disposal company.[2]

Alternatively, the material can be dissolved or mixed with a combustible solvent and burned

in a chemical incinerator equipped with an afterburner and scrubber.[2]

Handle uncleaned containers as you would the product itself.[2]

Below is a workflow diagram illustrating the key steps for safely handling Ammonium
hexachloroiridate(IV).
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Safe Handling Workflow for Ammonium Hexachloroiridate(IV)

Preparation

Cleanup & Disposal
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(Goggles, Gloves, Lab Coat, Respirator)
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(Fume Hood, Eyewash Station)

Weigh Compound in Fume Hood Transfer to Reaction VesselSpill Cleanup
If Spill Occurs

Decontaminate Glassware & Surfaces

First Aid for Exposure
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Segregate & Label Waste

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for handling Ammonium hexachloroiridate(IV).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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